Cas no 2060042-53-5 (2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one)

• Product Name: 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one
• CAS No: 2060042-53-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD30487339
• CID: 5173620
• PubChem ID: 125449975
• Update Time: 2025-07-18

2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6,7,8,9-tetrahydropyrazino[1,2-a]pyrimidin-4-one
• 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

• MDL： MFCD30487339
• Inchi： 1S/C9H13N3O/c1-2-7-5-9(13)12-4-3-10-6-8(12)11-7/h5,10H,2-4,6H2,1H3
• InChI Key： HJQUGKQINBIYOE-UHFFFAOYSA-N
• SMILES： C12CNCCN1C(=O)C=C(CC)N=2

Additional information on 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

Recent Advances in the Study of 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 2060042-53-5)

The compound 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 2060042-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrimido-piperazinone scaffold, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one to enhance its bioactivity and pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's potential as a kinase inhibitor, with promising activity against specific cancer-related kinases.

In addition to its kinase inhibitory properties, 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one has been investigated for its role in modulating inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing pro-inflammatory cytokines in murine models, suggesting potential applications in treating autoimmune diseases. The compound's ability to cross the blood-brain barrier was also noted, opening avenues for research in neurodegenerative disorders.

Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies and molecular dynamics simulations have revealed its binding affinity for specific protein targets, including G-protein-coupled receptors (GPCRs) and phosphodiesterases. These findings, published in a 2024 issue of ACS Chemical Biology, provide a structural basis for future drug design efforts aimed at optimizing selectivity and potency.

Despite these advancements, challenges remain in the clinical translation of 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one. Issues such as metabolic stability, toxicity profiles, and formulation optimization are currently under investigation. Ongoing studies are employing advanced techniques like high-throughput screening and metabolomics to address these limitations and accelerate the compound's development as a viable therapeutic agent.

In conclusion, 2-ethyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 2060042-53-5) represents a promising candidate in the field of medicinal chemistry, with diverse pharmacological applications. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its use in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.